Cas no 31785-06-5 (ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE)

• Product Name: ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE
• CAS No: 31785-06-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD09953584
• CID: 1057786
• PubChem ID: 13514498
• Update Time: 2025-06-27

ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE
• ethyl 2-phenyl-5-aminothiazole-4-carboxylate
• Ethyl 5-amino-2-phenyl-1,3-thiazole-4-carboxylate
• 5-Amino-2-phenyl-thiazole-4-carboxylic acid ethyl ester
• AKOS022663839
• MFCD09953584
• AS-36220
• AB55451
• SCHEMBL1192529
• DB-319390
• EN300-227194
• ETHYL5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE
• NTACPCDBVTXTTE-UHFFFAOYSA-N
• DTXSID20542715
• 31785-06-5

• MDL： MFCD09953584
• Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)9-10(13)17-11(14-9)8-6-4-3-5-7-8/h3-7H,2,13H2,1H3
• InChI Key： NTACPCDBVTXTTE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)N=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE

ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE (CAS No. 31785-06-5): A Comprehensive Overview

ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE (CAS No. 31785-06-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and functional groups, exhibits a range of biological activities that make it a valuable candidate for drug development and other applications.

The chemical structure of ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE consists of a thiazole ring, an amino group, and an ester functionality. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common scaffold in many biologically active molecules. The presence of the amino group and the ester moiety adds to the compound's reactivity and potential for forming hydrogen bonds, which are crucial for its biological interactions.

Recent studies have highlighted the potential of ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The thiazole ring is known to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. The ability to selectively target cancer cells while sparing normal cells is a critical feature for effective anticancer drugs, and ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE shows promise in this regard.

The pharmacokinetic properties of ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. The ester functionality in the molecule can be hydrolyzed to form the corresponding carboxylic acid, which may further enhance its biological activity and stability.

Synthetic methods for the preparation of ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE have been well-documented in the literature. One common approach involves the condensation of 2-aminothiophenol with ethyl chloroacetate followed by cyclization under appropriate conditions. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The safety profile of ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, ETHYL 5-AMINO-2-PHENYLTHIAZOLE-4-CARBOXYLATE (CAS No. 31785-06-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.